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Compound of Interest

Compound Name: Pnri-299

CAS No.: 550368-41-7

Cat. No.: B1250273

Get Quote

Disclaimer: Publicly available information on a compound designated "PNRI-299" is limited.

However, extensive information exists for LM-299, an investigational anti-PD-1/VEGF bispecific

antibody developed by LaNova Medicines, which has entered into a licensing agreement with

Merck. It is highly probable that "PNRI-299" is an internal or alternative identifier for LM-299.

This document is based on the available data for LM-299.

Introduction
LM-299 is an innovative bispecific antibody designed to simultaneously target two critical

pathways in cancer progression: the programmed cell death protein-1 (PD-1) immune

checkpoint and the vascular endothelial growth factor (VEGF) angiogenesis pathway.[1][2][3]

By combining these two mechanisms, LM-299 aims to enhance anti-tumor immunity while

inhibiting the formation of new blood vessels that supply tumors with nutrients.[1][2][3]

Preclinical studies have demonstrated that LM-299 can strongly inhibit tumor growth and has a

favorable safety profile.[4][5] It is currently in Phase 1 clinical trials for advanced solid tumors.

[6][7][8][9]
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These application notes provide an overview of the mechanism of action of LM-299 and

generalized protocols for in vivo research, based on common practices for similar biologic

drugs.

Mechanism of Action
LM-299 functions by concurrently blocking two distinct signaling pathways:

PD-1/PD-L1 Immune Checkpoint Blockade: The anti-PD-1 component of LM-299 binds to

the PD-1 receptor on T-cells, preventing its interaction with PD-L1 on tumor cells. This action

releases the "brakes" on the immune system, allowing T-cells to recognize and attack cancer

cells more effectively.

VEGF/VEGFR Angiogenesis Inhibition: The anti-VEGF component of the antibody binds to

VEGF, sequestering it and preventing it from binding to its receptor (VEGFR) on endothelial

cells. This inhibits the signaling cascade that leads to the formation of new blood vessels

(angiogenesis), thereby restricting tumor growth and metastasis.[1][2][3]

The dual-targeting nature of LM-299 is intended to create a synergistic anti-tumor effect.

Signaling Pathway Diagram
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1. Animal Acclimatization

2. Tumor Cell Implantation

3. Tumor Growth Monitoring

4. Humanization with hPBMCs

5. Randomization & Dosing

6. Data Collection (Tumor Volume, Body Weight)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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